Cas no 90032-83-0 (3,3,5,5-Tetramethylmorpholin-2-one)

• Product name: 3,3,5,5-Tetramethylmorpholin-2-one
• CAS No: 90032-83-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD09722829
• CID: 803378
• PubChem ID: 13131203

3,3,5,5-Tetramethylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3,5,5-Tetramethylmorpholin-2-one
• 3,3,5,5-tetramethyl-2-Morpholinone
• 3,3,5,5-Tetramethyl-morpholin-2-one
• BCBKUYDNRBNODE-UHFFFAOYSA-N
• 3,3,5,5-tetramethyl-2-morpholone
• 2643AF
• 3,3,5,5-Tetramethylmorpholine-2-one
• 2-Morpholinone, 3,3,5,5-tetramethyl-
• AK129098
• ST50816673
• 032T830
• OTAVA-BB 7020690004
• AKOS002325680
• 90032-83-0
• DTXSID40520818
• SCHEMBL7048987
• CS-0186730
• FT-0741950
• EN300-268270
• MFCD09722829
• A860927
• SY084726
• DS-6026
• DB-078581
• ALBB-013498

• MDL： MFCD09722829
• Inchi： 1S/C8H15NO2/c1-7(2)5-11-6(10)8(3,4)9-7/h9H,5H2,1-4H3
• InChI Key： BCBKUYDNRBNODE-UHFFFAOYSA-N
• SMILES： O1C(C(C([H])([H])[H])(C([H])([H])[H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.7

Experimental Properties

• Density: 0.942
• PSA: 38.33000
• LogP: 1.01880

3,3,5,5-Tetramethylmorpholin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD178437)
• HazardClass：IRRITANT

3,3,5,5-Tetramethylmorpholin-2-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,3,5,5-Tetramethylmorpholin-2-one

Professional Introduction to Compound with CAS No 90032-83-0 and Product Name 3,3,5,5-Tetramethylmorpholin-2-one

Compound with the CAS number 90032-83-0 is a significant chemical entity in the field of pharmaceuticals and specialty chemicals. This compound, more specifically identified by its product name 3,3,5,5-Tetramethylmorpholin-2-one, has garnered considerable attention due to its versatile applications and structural properties. The chemical structure of this compound consists of a morpholine ring substituted with four methyl groups, making it a derivative of morpholine. This unique configuration imparts distinct chemical and physical properties that make it valuable in various industrial and research applications.

The 3,3,5,5-Tetramethylmorpholin-2-one molecule is characterized by its high stability and low reactivity under standard conditions, which makes it an excellent candidate for use in environments where chemical integrity is paramount. Its molecular formula is C₈H₁₆NO, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple methyl groups enhances its lipophilicity, allowing it to interact effectively with lipid-based systems. This property is particularly useful in pharmaceutical formulations where solubility and bioavailability are critical factors.

In recent years, the pharmaceutical industry has seen a surge in the development of novel drug candidates that leverage the unique properties of morpholine derivatives. 3,3,5,5-Tetramethylmorpholin-2-one has been investigated for its potential role as an intermediate in the synthesis of various bioactive molecules. Its structural framework can be modified to create more complex structures with tailored pharmacological activities. For instance, researchers have explored its utility in developing kinase inhibitors, which are essential in targeted cancer therapies. The ability to incorporate this compound into drug molecules without compromising their stability or efficacy has made it a preferred choice for medicinal chemists.

One of the most compelling aspects of 3,3,5,5-Tetramethylmorpholin-2-one is its role in enhancing the solubility and permeability of poorly soluble drugs. This is particularly relevant in the context of oral formulations where poor bioavailability can significantly limit therapeutic outcomes. By incorporating this compound into drug matrices, manufacturers can improve the dissolution rate of active pharmaceutical ingredients (APIs), thereby ensuring better absorption and distribution within the body. This approach has been successfully applied in the development of extended-release formulations where controlled release profiles are required.

The industrial applications of 3,3,5,5-Tetramethylmorpholin-2-one extend beyond pharmaceuticals. It is also used as a chelating agent in catalytic processes and as a stabilizer in polymer formulations. Its ability to form stable complexes with metal ions makes it an effective ligand in coordination chemistry. Additionally, its role as a flame retardant additive in plastics has been explored due to its ability to improve fire resistance without significantly altering the mechanical properties of the material.

Recent advancements in green chemistry have prompted researchers to investigate more sustainable methods for synthesizing 3,3,5,5-Tetramethylmorpholin-2-one. Traditional synthetic routes often involve harsh conditions and generate significant waste byproducts. However, newer methodologies employing catalytic processes and solvent-free reactions have shown promise in reducing environmental impact while maintaining high yields. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The safety profile of 3,3,5,5-Tetramethylmorpholin-2-one is another critical consideration in its application across various sectors. Extensive toxicological studies have been conducted to evaluate its acute and chronic effects on living organisms. The compound has demonstrated low toxicity when used within recommended concentrations and exposure limits. However, as with any chemical substance used at scale or at high concentrations during industrial processes or laboratory research protocols involving this material requires adherence to established safety guidelines.

The regulatory landscape governing the use of 3，3，5，5-Tetramethylmorpholin-2-one varies by region but generally aligns with international standards set forth by organizations such as the International Council for Harmonisation (ICH). Manufacturers must comply with Good Manufacturing Practices (GMP) to ensure product quality and consistency across batches produced under different conditions or locations worldwide。 Additionally， proper labeling using internationally recognized symbols helps users identify potential hazards associated with handling or storing this compound safely。

In conclusion,90032-83-0 represents an important building block that finds utility across multiple domains including medicine、industry、and research。 The versatility offered by this derivative stems from its well-tuned physicochemical properties that make it suitable for diverse applications without compromising safety or efficacy standards。 As scientific understanding evolves further along with technological advancements we can expect even broader utilization scenarios emerging from continued exploration into morphology’s potential benefits。